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Compound of Interest

Compound Name: Borinic acid, methyl ester

Cat. No.: B15470499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl dimethylborinate, also known as dimethylborinic acid methyl ester, is an organoboron

compound with the chemical formula C₃H₉BO. As a member of the borinic acid ester class, it

serves as a versatile reagent and intermediate in organic synthesis. Its utility stems from the

unique electronic properties of the boron atom, which can engage in a variety of chemical

transformations. This technical guide provides a comprehensive overview of the core chemical

properties of methyl dimethylborinate, detailed experimental protocols for its synthesis, and a

summary of its spectroscopic and physical data.

Chemical and Physical Properties
Methyl dimethylborinate is a trivalent organoboron compound. The boron atom is bonded to

two methyl groups and a methoxy group.

Table 1: Physical and Chemical Properties of Methyl Dimethylborinate
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Property Value

CAS Number 4443-43-0[1]

Molecular Formula C₃H₉BO[1]

Molecular Weight 71.91 g/mol [1]

Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

Solubility Soluble in most organic solvents.

Synthesis of Methyl Dimethylborinate
A common and effective method for the synthesis of methyl dimethylborinate involves the

reaction of a Grignard reagent, specifically methylmagnesium bromide, with a trialkoxyborane,

such as trimethoxyborane. This reaction proceeds through the formation of a borate complex,

which is subsequently treated with an acid to yield the desired borinic ester.

Experimental Protocol: Synthesis from
Methylmagnesium Bromide and Trimethoxyborane
This protocol is based on established methods for the preparation of boronic and borinic esters

from Grignard reagents and trialkoxyboranes.

Materials:

Trimethoxyborane (B(OCH₃)₃)

Methylmagnesium bromide (CH₃MgBr) solution in diethyl ether (e.g., 3.0 M)

Anhydrous diethyl ether

Anhydrous hydrogen chloride (HCl) in diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)
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Schlenk flask and other appropriate oven-dried glassware

Magnetic stirrer and stir bar

Syringes and needles

Ice bath

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and

a rubber septum under an inert atmosphere (e.g., argon or nitrogen).

Addition of Reactants: To the flask, add a solution of trimethoxyborane in anhydrous diethyl

ether. Cool the flask to 0 °C using an ice bath.

Grignard Reaction: Slowly add a solution of methylmagnesium bromide in diethyl ether to the

stirred trimethoxyborane solution via syringe. The addition should be carried out dropwise to

control the reaction temperature. After the addition is complete, allow the reaction mixture to

warm to room temperature and stir for an additional 1-2 hours.

Acidification: Cool the reaction mixture back to 0 °C and slowly add a solution of anhydrous

hydrogen chloride in diethyl ether. This step protonates the intermediate borate complex.

Workup: After acidification, a white precipitate of magnesium salts will form. Add anhydrous

sodium sulfate to the mixture to remove any water. Filter the mixture through a pad of Celite

to remove the solids.

Purification: Concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

The crude product can then be purified by distillation under reduced pressure to yield pure

methyl dimethylborinate.

Safety Precautions:
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All manipulations should be performed under an inert atmosphere due to the moisture

sensitivity of the reagents.

Grignard reagents are highly reactive and pyrophoric; handle with extreme care.

Anhydrous solvents and reagents are essential for the success of the reaction.

Work in a well-ventilated fume hood.

Reactants

Reaction Workup & Purification

Trimethoxyborane
(B(OCH₃)₃)

Reaction in
Anhydrous Diethyl Ether

Methylmagnesium Bromide
(CH₃MgBr)

Acidification with HCl Filtration Distillation
Methyl Dimethylborinate

((CH₃)₂BOCH₃)
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Synthesis workflow for methyl dimethylborinate.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of methyl dimethylborinate. The

following tables summarize the expected chemical shifts for ¹H, ¹³C, and ¹¹B NMR spectroscopy

based on typical values for similar organoboron compounds.

Table 2: Predicted ¹H NMR Spectroscopic Data for Methyl Dimethylborinate

Protons Chemical Shift (δ, ppm) Multiplicity

B-CH₃ ~0.2 - 0.8 Singlet

O-CH₃ ~3.4 - 3.7 Singlet

Table 3: Predicted ¹³C NMR Spectroscopic Data for Methyl Dimethylborinate
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Carbon Chemical Shift (δ, ppm)

B-CH₃ ~0 - 10 (broad)

O-CH₃ ~50 - 55

Table 4: Predicted ¹¹B NMR Spectroscopic Data for Methyl Dimethylborinate

Nucleus Chemical Shift (δ, ppm)

¹¹B ~50 - 60

Note on Spectroscopic Data: The chemical shifts for carbons and protons directly attached to

boron can be broad due to the quadrupolar nature of the boron-11 nucleus. The ¹¹B NMR

spectrum is expected to show a single, relatively broad peak in the region typical for

tricoordinate borinic esters.

Reactivity and Applications
Borinic acid esters are valuable intermediates in organic synthesis. The boron-carbon bonds

can participate in various coupling reactions, and the borinic ester moiety can be transformed

into other functional groups.

Suzuki-Miyaura Coupling: While less common than boronic acids, borinic acids and their

esters can in principle participate in palladium-catalyzed cross-coupling reactions.

Oxidation: The boron-carbon bonds can be oxidized, for example with hydrogen peroxide, to

yield alcohols.

Lewis Acidity: The boron atom in methyl dimethylborinate is a Lewis acid and can form

adducts with Lewis bases.
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Reactivity pathways of methyl dimethylborinate.

Handling and Storage
Methyl dimethylborinate is expected to be sensitive to moisture and air. Therefore, it should be

handled and stored under an inert atmosphere (e.g., argon or nitrogen). It is advisable to store

the compound in a tightly sealed container in a cool, dry place.

Conclusion
Methyl dimethylborinate is a fundamental organoboron compound with significant potential in

synthetic organic chemistry. This guide has provided a summary of its key chemical properties,

a detailed protocol for its synthesis, and an overview of its expected spectroscopic

characteristics and reactivity. The information presented herein is intended to be a valuable

resource for researchers and professionals in the fields of chemistry and drug development.

Further experimental investigation is warranted to fully elucidate all of its physical and chemical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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